Cas no 2171656-10-1 (4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid)

• Product Name: 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid
• CAS No: 2171656-10-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5902208
• PubChem ID: 165569957
• Update Time: 2025-05-19

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid
• 4-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}butanoic acid
• 2171656-10-1
• EN300-1581000

• Inchi： 1S/C28H34N2O5/c1-2-3-14-25(27(33)30-16-19(17-30)9-8-15-26(31)32)29-28(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24-25H,2-3,8-9,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： XXXNRMQJLWENQF-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid

4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid (CAS No. 2171656-10-1): A Comprehensive Overview

In the realm of synthetic organic chemistry, 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid (CAS No. 2171656-10-1) stands out as a compound of significant interest. This molecule, characterized by its intricate structure, plays a pivotal role in peptide synthesis and medicinal chemistry. The compound's unique features, including its fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and azetidine ring, make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability. With the growing demand for peptide-based drugs and biologics, compounds like 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid are increasingly sought after by pharmaceutical companies and research institutions. Its ability to facilitate the synthesis of complex peptides with high purity and yield has made it indispensable in modern drug discovery.

One of the most intriguing aspects of this compound is its azetidine moiety, a four-membered nitrogen-containing heterocycle. Azetidines have garnered attention in recent years due to their potential applications in drug design, particularly in the development of protease inhibitors and enzyme modulators. The incorporation of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid into peptide sequences can impart unique conformational properties, enhancing the biological activity and stability of the resulting molecules.

The synthesis and application of Fmoc-protected compounds like this one are often discussed in the context of green chemistry and sustainable practices. Researchers are increasingly focused on optimizing synthetic routes to minimize waste and reduce the environmental impact of chemical processes. The use of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid in automated peptide synthesizers exemplifies how advanced technology can streamline production while adhering to eco-friendly principles.

From a commercial perspective, the demand for high-quality peptide synthesis reagents continues to rise, driven by the expanding market for peptide therapeutics and diagnostics. 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid is often featured in catalogs of specialty chemical suppliers, catering to the needs of academic and industrial researchers alike. Its stability under standard storage conditions and compatibility with various solvents make it a practical choice for laboratory use.

In the context of current research trends, this compound has been explored in studies related to drug delivery systems and bioconjugation techniques. The carboxylic acid functionality present in 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid allows for further derivatization, enabling the creation of targeted molecular constructs. This versatility aligns well with the growing interest in personalized medicine and precision therapeutics.

Quality control and analytical characterization of 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for sensitive biochemical applications. The availability of detailed spectral data and certificates of analysis has become increasingly important to end-users in both academic and commercial settings.

As the field of peptide science continues to evolve, compounds like 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid will likely play an even greater role in bridging the gap between synthetic chemistry and biological applications. The ongoing development of novel synthetic methodologies and the increasing sophistication of peptide-based therapeutics suggest a bright future for this specialized chemical building block.

For researchers working in peptide chemistry, understanding the properties and applications of Fmoc-protected amino acid derivatives is essential. The compound 4-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}butanoic acid represents an excellent example of how carefully designed molecular structures can facilitate groundbreaking research in drug discovery and biomolecular science.